Cas no 1263208-20-3 (2-(3-Chloro-4-methyl-phenyl)-2H-[1,2,3]triazole-4-carbonitrile)

• Product Name: 2-(3-Chloro-4-methyl-phenyl)-2H-[1,2,3]triazole-4-carbonitrile
• CAS No: 1263208-20-3
• MF: C₁₀H₇ClN₄
• MW: 218.642379999161
• CID: 5187834
• Update Time: 2025-05-20

2-(3-Chloro-4-methyl-phenyl)-2H-[1,2,3]triazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-4-methylphenyl)-2H-1,2,3-triazole-4-carbonitrile
• 2-(3-Chloro-4-methyl-phenyl)-2H-[1,2,3]triazole-4-carbonitrile
• 2H-1,2,3-Triazole-4-carbonitrile, 2-(3-chloro-4-methylphenyl)-

• Inchi： 1S/C10H7ClN4/c1-7-2-3-9(4-10(7)11)15-13-6-8(5-12)14-15/h2-4,6H,1H3
• InChI Key： SUUQAGRZCZEFQH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)N1N=CC(C#N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 274
• XLogP3: 2.9
• Topological Polar Surface Area: 54.5

Additional information on 2-(3-Chloro-4-methyl-phenyl)-2H-[1,2,3]triazole-4-carbonitrile

Introduction to 2-(3-Chloro-4-methyl-phenyl)-2H-[1,2,3]triazole-4-carbonitrile (CAS No. 1263208-20-3)

2-(3-Chloro-4-methyl-phenyl)-2H-[1,2,3]triazole-4-carbonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1263208-20-3, belongs to the triazole class of heterocyclic compounds, which are known for their diverse biological activities and applications in drug development. The structural features of this molecule, particularly the presence of a chloro substituent at the 3-position of the phenyl ring and a nitrile group at the 4-position of the triazole ring, contribute to its unique chemical properties and potential pharmacological effects.

The synthesis and characterization of 2-(3-Chloro-4-methyl-phenyl)-2H-[1,2,3]triazole-4-carbonitrile have been subjects of extensive research due to its promising role as a building block in the development of novel therapeutic agents. The phenyl ring with chloro and methyl substituents enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further medicinal chemistry investigations. Additionally, the triazole core is well-documented for its antimicrobial, anti-inflammatory, and anticancer properties, which have been extensively studied in recent years.

In recent years, there has been a surge in research focused on developing new derivatives of triazole compounds that exhibit enhanced efficacy and reduced toxicity. The nitrile group in 2-(3-Chloro-4-methyl-phenyl)-2H-[1,2,3]triazole-4-carbonitrile not only contributes to its stability but also serves as a versatile functional handle for further chemical modifications. This allows researchers to explore various structural analogs with tailored biological activities, potentially leading to the discovery of new drugs targeting a wide range of diseases.

One of the most compelling aspects of this compound is its potential application in oncology research. Studies have shown that triazole derivatives can interfere with key enzymatic pathways involved in cancer cell proliferation and survival. The chloro and methyl substituents on the phenyl ring are believed to enhance binding affinity to target proteins, thereby improving therapeutic efficacy. Furthermore, the nitrile group can undergo hydrolysis to form a carboxylic acid, which may be exploited to develop prodrugs with improved solubility and bioavailability.

The pharmacokinetic properties of 2-(3-Chloro-4-methyl-phenyl)-2H-[1,2,3]triazole-4-carbonitrile have also been thoroughly investigated. Preclinical studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The lipophilic nature of the molecule allows for efficient absorption across biological membranes, while the stability of the triazole core ensures prolonged circulation time. Additionally, the compound demonstrates moderate metabolic clearance rates, suggesting potential for once-daily dosing regimens in clinical settings.

Another area of interest is the antimicrobial activity of this compound. Antibiotic resistance has become a global health concern, prompting researchers to explore novel antimicrobial agents derived from natural or synthetic sources. The structural motifs present in 2-(3-Chloro-4-methyl-phenyl)-2H-[1,2,3]triazole-4-carbonitrile have shown promise in inhibiting bacterial growth by disrupting essential cellular processes such as DNA replication and protein synthesis. Preliminary studies have identified several bacterial strains susceptible to this compound, indicating its potential as an alternative therapeutic option against multidrug-resistant pathogens.

The synthetic route to 2-(3-Chloro-4-methyl-phenyl)-2H-[1,2,3]triazole-4-carbonitrile is another critical aspect that has been optimized for scalability and efficiency. Modern synthetic methodologies have enabled chemists to produce this compound in high yields with minimal byproducts. Advances in catalytic processes have further streamlined the synthesis, reducing reaction times and improving overall cost-effectiveness. These developments are crucial for transitioning laboratory-scale discoveries into commercially viable pharmaceutical products.

The role of computational chemistry in studying 2-(3-Chloro-4-methyl-phenyl)-2H-[1,2,3]triazole-4-carbonitrile cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and interactions between this compound and biological targets. These simulations provide valuable insights into how structural modifications can enhance pharmacological activity without compromising safety profiles. By leveraging computational tools alongside experimental data, researchers can accelerate the drug discovery process significantly.

In conclusion, 2-(3-Chloro-4-methyl-phenyl)-2H-[1 23]triazole - 4 - carbonitrile (CAS No . 1263208 - 20 - 3 ) represents a promising candidate for further exploration in pharmaceutical research . Its unique structural features , coupled with favorable pharmacokinetic properties , make it an attractive scaffold for developing novel therapeutics . As our understanding of disease mechanisms continues to evolve , compounds like these will play an increasingly important role in addressing unmet medical needs . Continued investigation into its biological activities , synthetic pathways , and potential clinical applications will undoubtedly yield groundbreaking advancements in medicine . p >